Cas no 318247-65-3 (4-(chloromethyl)-5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole)

• Product Name: 4-(chloromethyl)-5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole
• CAS No: 318247-65-3
• MF: C₁₇H₁₄Cl₂N₂S
• MW: 349.277460575104
• CID: 4645423
• Update Time: 2025-05-22

4-(chloromethyl)-5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(chloromethyl)-5-[(4-chlorophenyl)thio]-1-methyl-3-phenyl-
• 4-(chloromethyl)-5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole

• Inchi： 1S/C17H14Cl2N2S/c1-21-17(22-14-9-7-13(19)8-10-14)15(11-18)16(20-21)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： KSTIIBBNNQUMHL-UHFFFAOYSA-N
• SMILES： N1(C)C(SC2=CC=C(Cl)C=C2)=C(CCl)C(C2=CC=CC=C2)=N1

Additional information on 4-(chloromethyl)-5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole

4-(Chloromethyl)-5-[(4-Chlorophenyl)Sulfanyl]-1-Methyl-3-Phenyl-1H-Pyrazole

The compound with CAS No 318247-65-3, known as 4-(chloromethyl)-5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic aromatic compounds containing two nitrogen atoms. The structure of this compound is characterized by the presence of a chloromethyl group at the 4-position, a (4-chlorophenyl)sulfanyl group at the 5-position, and a methyl group at the 1-position, along with a phenyl group at the 3-position.

The molecular structure of this compound is intriguing due to the combination of different functional groups. The pyrazole ring serves as the central framework, with substituents that introduce various electronic and steric effects. The chloromethyl group (-CH2Cl) at position 4 imparts electrophilic character to the molecule, making it potentially reactive in certain chemical transformations. The (4-chlorophenyl)sulfanyl group (-S-C6H4Cl) at position 5 introduces sulfur-based functionality, which can participate in sulfur-centered reactions or serve as a protecting group in organic synthesis.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced synthetic methodologies. Researchers have employed a combination of nucleophilic aromatic substitution, coupling reactions, and oxidation techniques to construct the pyrazole framework with high precision. The use of transition metal catalysts has been particularly effective in facilitating key steps such as C-S bond formation and cross-coupling reactions.

This compound has shown promise in several application areas. In medicinal chemistry, its unique structure makes it a potential candidate for drug development programs targeting specific biological pathways. For instance, preliminary in vitro studies suggest that it may exhibit modulatory effects on certain enzymes or receptors, warranting further investigation into its pharmacological profile.

From a toxicological perspective, understanding the safety profile of this compound is crucial for its prospective applications. Recent toxicological assessments have indicated that it exhibits low acute toxicity in experimental models, though chronic exposure studies are still pending.

Future research directions for this compound are expected to focus on optimizing its synthesis for large-scale production and exploring its bioavailability and pharmacokinetics in preclinical models. Additionally, investigations into its environmental fate and degradation pathways will be essential for ensuring sustainable use.